Cas no 507462-28-4 (1H-Pyrrolo[2,3-b]pyridin-3-amine, 5-phenyl-)

• Product Name: 1H-Pyrrolo[2,3-b]pyridin-3-amine, 5-phenyl-
• CAS No: 507462-28-4
• MF: C₁₃H₁₁N₃
• MW: 209.246542215347
• CID: 1568942
• PubChem ID: 6539532
• Update Time: 2025-05-26

1H-Pyrrolo[2,3-b]pyridin-3-amine, 5-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,3-b]pyridin-3-amine, 5-phenyl-
• 5-phenyl-1H-Pyrrolo[2,3-b]pyridin-3-amine
• pyrrolopyridine deriv. 8
• 507462-28-4
• SCHEMBL7112526
• BDBM8305
• DA-37031
• CHEMBL40493

• Inchi： 1S/C13H11N3/c14-12-8-16-13-11(12)6-10(7-15-13)9-4-2-1-3-5-9/h1-8H,14H2,(H,15,16)
• InChI Key： FABOGBCGXOXMKJ-UHFFFAOYSA-N
• SMILES： N1C=C(C2=CC(=CN=C12)C1C=CC=CC=1)N

Computed Properties

• Exact Mass: 209.09543
• Monoisotopic Mass: 209.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 54.7Ų

Experimental Properties

• PSA: 54.7

Additional information on 1H-Pyrrolo[2,3-b]pyridin-3-amine, 5-phenyl-

1H-Pyrrolo[2,3-b]pyridin-3-amine, 5-phenyl- (CAS No: 507462-28-4)

The compound 1H-Pyrrolo[2,3-b]pyridin-3-amine, 5-phenyl-, also identified by the CAS registry number 507462-28-4, is a heterocyclic aromatic amine with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyrrolopyridines, which are fused bicyclic structures combining pyrrole and pyridine moieties. The presence of the phenyl group at the 5-position introduces additional electronic and steric effects, making this compound a versatile building block in organic synthesis.

Recent studies have highlighted the importance of pyrrolopyridine derivatives in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. The unique electronic properties of the pyrrolopyridine ring system enable strong interactions with biological targets, making it a valuable scaffold for medicinal chemists. For instance, researchers have reported that 1H-Pyrrolo[2,3-b]pyridin-3-amine, 5-phenyl- derivatives exhibit potent inhibitory activity against several protein kinases, which are key players in various disease pathways such as cancer and inflammatory disorders.

The synthesis of 1H-Pyrrolo[2,3-b]pyridin-3-amine, 5-phenyl- typically involves multi-step organic reactions, including coupling reactions and cyclization processes. One notable approach utilizes the Buchwald-Hartwig amination to construct the pyrrolopyridine core. This method not only ensures high yields but also provides excellent control over the regiochemistry of the product. The phenyl group at the 5-position can be further functionalized to explore a wide range of substituents, thereby expanding the structural diversity of this compound class.

In terms of physical properties, 1H-Pyrrolo[2,3-b]pyridin-3-amine, 5-phenyl- is characterized by its high stability under ambient conditions and moderate solubility in organic solvents. These properties make it suitable for various analytical techniques such as NMR spectroscopy and mass spectrometry. Additionally, its UV-vis absorption characteristics have been studied extensively, revealing strong absorbance in the visible region due to the conjugated π-system within the molecule.

From an applications perspective, this compound has found utility in fluorescence sensing and optoelectronic materials. Its ability to emit light upon excitation has led to its use in designing sensors for detecting metal ions and small molecules. Furthermore, recent advancements in materials science have explored the potential of 1H-Pyrrolo[2,3-b]pyridin-3-amine derivatives as components in organic light-emitting diodes (OLEDs), where their emission properties can be tuned by modifying substituents on the aromatic ring.

In conclusion, 1H-Pyrrolo[2,3-b]pyridin-3-amine, 5-phenyl- (CAS No: 507462-28-4) stands out as a significant molecule with diverse applications across chemistry and pharmacology. Its unique structure and reactivity continue to inspire innovative research directions, particularly in drug discovery and materials science. As new synthetic methodologies emerge and our understanding of its biological interactions deepens, this compound is poised to play an even more critical role in advancing scientific and technological frontiers.